Cas no 1247135-12-1 ((1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 1247135-12-1
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• MDL: MFCD16674460
• CID: 5557500
• PubChem ID: 62054289
• Update Time: 2025-10-31

(1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine

• MDL： MFCD16674460
• Inchi： 1S/C11H14N4O/c1-16-11-5-3-2-4-9(11)7-15-8-10(6-12)13-14-15/h2-5,8H,6-7,12H2,1H3
• InChI Key： NMXWGQWGIKJFJP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OC)C=C(CN)N=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 407.4±55.0 °C at 760 mmHg
• Flash Point: 200.2±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine

Introduction to (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1247135-12-1)

(1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine, with the CAS number 1247135-12-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxybenzyl moiety and a 1,2,3-triazole ring. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various therapeutic applications.

The synthesis of (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is known for its high efficiency and selectivity, making it an ideal choice for the preparation of complex molecules with high functional group tolerance. The methoxybenzyl group provides additional stability and solubility to the molecule, which are crucial for its biological evaluation.

Recent studies have highlighted the potential of (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine has also shown promise as an antiviral agent. A research team from the University of California reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein translation processes. These findings suggest that this compound could be a valuable lead for the development of broad-spectrum antiviral drugs.

In addition to its therapeutic applications, (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine has been explored for its potential as a chemical probe in biological research. Chemical probes are small molecules that can selectively modulate specific biological targets and are essential tools for understanding cellular processes and validating drug targets. A study published in Chemical Biology highlighted the use of this compound as a probe to investigate the role of specific enzymes in cellular signaling pathways. The high selectivity and potency of (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine make it an excellent candidate for such applications.

The safety profile of (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, (1-(2-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1247135-12-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.